Cas no 444909-59-5 (4-chloro-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-chloro-1,3-thiazole-5-carboxylic acid
• CAS No: 444909-59-5
• MF: C₄H₂ClNO₂S
• MW: 163.582178592682
• MDL: MFCD09837290
• CID: 324780
• PubChem ID: 22147840
• Update Time: 2025-04-19

4-chloro-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothiazole-5-carboxylic acid
• 4-chloro-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-chloro-
• 4-chloro-5-thiazolecarboxylic acid
• 5-Thiazolecarboxylicacid,4-chloro
• 4-Chloro-thiazole-5-carboxylic Acid
• 5-Thiazolecarboxylicacid,4-chloro-
• BS-13093
• AT15210
• 4-chloranyl-1,3-thiazole-5-carboxylic acid
• EN300-43224
• Z436443092
• PIORVFYHSPLLLG-UHFFFAOYSA-N
• FT-0649639
• A826602
• MFCD09837290
• AMY1637
• AKOS000320586
• 5-Thiazolecarboxylicacid, 4-chloro-
• DTXSID20622945
• SCHEMBL3559718
• 444909-59-5
• CS-0216441
• J-515208
• 4-Chloro-5-thiazolecarboxylicacid

• MDL： MFCD09837290
• Inchi： 1S/C4H2ClNO2S/c5-3-2(4(7)8)9-1-6-3/h1H,(H,7,8)
• InChI Key： PIORVFYHSPLLLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC=N1

Computed Properties

• Exact Mass: 162.94900
• Monoisotopic Mass: 162.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.693
• Melting Point: 245-247 °C
• Boiling Point: 336.335°C at 760 mmHg
• Flash Point: 157.21°C
• Refractive Index: 1.634
• PSA: 78.43000
• LogP: 1.49470
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-chloro-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives